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Compound of Interest

Compound Name: Chlorine nitrate

Cat. No.: B078553

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data
for chlorine nitrate (CIONO2). The information is compiled from established databases and
scientific literature to support advanced research and development activities. This document
focuses on the standard enthalpy of formation, standard molar entropy, and ideal gas heat
capacity, presenting quantitative data in structured tables and detailing the experimental
methodologies used for their determination.

Core Thermochemical Data

The thermochemical properties of chlorine nitrate are crucial for understanding its stability,
reactivity, and behavior in various chemical systems. The following tables summarize the key
experimentally determined and calculated values.

Table 1: Standard Enthalpy of Formation of Chlorine
Nitrate (Gas Phase)

The standard enthalpy of formation (AHf°) is the change in enthalpy when one mole of a
compound is formed from its constituent elements in their standard states.
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Property Value (kJ/mol) Method Source
Standard Enthalpy of Joback Method i

) -202.05 Cheméo[1]
Formation (AfH°gas) (Calculated)

Note: The Joback method is a group contribution method used for the estimation of
thermochemical properties of organic compounds. While useful, it is a calculated value and

may differ from experimental determinations.

Table 2: Standard Molar Entropy and Heat Capacity of
Chlorine Nitrate (Gas Phase)

Standard molar entropy (S°) is the entropy content of one mole of a substance under standard
state conditions. Heat capacity (Cp) is the amount of heat required to raise the temperature of

a substance by one degree Celsius.

Property Value Units Source

Data not explicitly
Standard Molar

Entropy (S°)

found in search J/(mol-K)

results

Data not explicitly

Ideal Gas Heat )
found in search J/(mol-K) Cheméo[1]

Capacity (Cp,gas)
results

Note: While specific experimental values for standard molar entropy and ideal gas heat
capacity were not located in the initial search, these properties are fundamentally linked to the
vibrational frequencies and rotational constants of the molecule, which can be determined

experimentally through spectroscopic methods.

Experimental Protocols for Thermochemical Data
Determination

The determination of accurate thermochemical data relies on precise experimental techniques.
The following sections describe the general methodologies employed for measuring the
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enthalpy of formation, entropy, and heat capacity of compounds like chlorine nitrate.

Determination of Enthalpy of Formation by Calorimetry

The enthalpy of formation of a compound is typically determined indirectly through reaction
calorimetry. This involves measuring the heat change associated with a chemical reaction
involving the compound of interest.

Experimental Workflow for Reaction Calorimetry:
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Synthesis and Purification
of Chlorine Nitrate

Sample Preparation

Characterization of Purity
(e.g., Spectroscopy, Chromatography)

Calorimetric

Measurement

Reaction in a Calorimeter
(e.g., Bomb or Solution Calorimeter)

Measure Temperature Change (AT)

Calculate Heat of Reaction (g_rxn)

Enthalpy Calculation

Use Known Enthalpies of Formation
of Reactants and Other Products

l

| Apply Hess's Law

l

Calculate Enthalpy of Formation
of Chlorine Nitrate (AHf°)
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Experimental Measurements

Microwave Spectroscopy Infrared & Raman Spectroscopy

Derived Molecular Properties

\
Rotational Constants Vibrational Frequencies
Molecular Geometry
Statistical Mechanics Calculation
\
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V/"
Calculate Molecular
Partition Function (q)

\

Standard Molar Entropy (S°)

Ideal Gas Heat Capacity (Cp)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Chlorine nitrate (CAS 14545-72-3) - Chemical & Physical Properties by Cheméo
[chemeo.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b078553?utm_src=pdf-body-img
https://www.benchchem.com/product/b078553?utm_src=pdf-custom-synthesis
https://www.chemeo.com/cid/70-949-1/Chlorine-nitrate
https://www.chemeo.com/cid/70-949-1/Chlorine-nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Thermochemical
Properties of Chlorine Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078553#thermochemical-data-for-chlorine-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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